56-54-2

Quinidine

In Stock

• CAS RN:
• 56-54-2

• Formula:
• C20H24O2N2
  C20H24N2O2

• InChI:
• InChI=1S/C20H24N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3/t13-,14-,19+,20-/m0/s1

• InChIKey:
• LOUPRKONTZGTKE-UHFFFAOYSA-N

• Quinidine is a stereoisomer of the antimalarial agent quinine and a class Ia antiarrhythmic agent. Quinidine blocks the voltage-gated sodium (Nav) channel Nav1.5 in a use-dependent manner. It decreases the amplitude and duration of action potentials in isolated canine ventricular myocytes. It inhibits KKr, peak INa, and late INa (IC50s = 4.5, 11, and 12 µM, respectively) and can induce torsade de pointes in isolated rabbit hearts when used at a concentration of 1 µM. Quinidine induces QT prolongation in dogs. It also binds to M2 muscarinic acetylcholine receptors (Ki = 7.5 µM for human recombinant receptors expressed in HM2-B10 cells). Formulations containing quinidine have been used in the treatment of atrial fibrillation and ventricular arrhythmias.
  Quinidine analytical standard provided with chromatographic purity, to be used as reference material for qualitative det...

Ethyl 2,5-Dimethyl-3-oxo-4(2H)-furyl carbonate

• CAS RN:
• 39156-54-2

• Formula:
• C9H12O5

• InChI:
• InChI=1S/C9H12O5/c1-4-12-9(11)14-8-6(3)13-5(2)7(8)10/h5H,4H2,1-3H3

• InChIKey:
• AVJSAOBNPIMLKX-UHFFFAOYSA-N

• Ethyl 2,5-Dimethyl-3-oxo-4(2H)-furyl carbonate is a useful research compound. Its molecular formula is C9H12O5 and its molecular weight is 200.19 g/mol. The purity is usually 95%.

N-cyclohexyl-N'-(2,4-difluorophenyl)oxamide

Usually In Stock

• CAS RN:
• 898356-54-2

• Formula:
• C14H16F2N2O2

• InChI:
• InChI=1S/C14H16F2N2O2/c15-9-6-7-12(11(16)8-9)18-14(20)13(19)17-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,17,19)(H,18,20)

• InChIKey:
• QSKZUTSSZCWGKU-UHFFFAOYSA-N

• N-cyclohexyl-N'-(2,4-difluorophenyl)oxamide is a useful research compound. Its molecular formula is C14H16F2N2O2 and its molecular weight is 282.291. The purity is usually 95%.

2,6-Dichloro-3-methylphenylboronic acid

In Stock

• CAS RN:
• 851756-54-2

• Formula:
• C7H7BCl2O2

• InChI:
• InChI=1S/C7H7BCl2O2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3,11-12H,1H3

• InChIKey:
• QRWVEDFFDGYSPO-UHFFFAOYSA-N

• 2,6-Dichloro-3-methylphenylboronic acid is a useful research compound. Its molecular formula is C7H7BCl2O2 and its molecular weight is 204.85 g/mol. The purity is usually 95%.

(E)-3-methyl-4-oxopent-2-enal

• CAS RN:
• 160456-54-2

• Formula:
• C6H8O2

• InChI:
• InChI=1S/C6H8O2/c1-5(3-4-7)6(2)8/h3-4H,1-2H3/b5-3+

• InChIKey:
• PEBMIJGMJUFNQE-HWKANZROSA-N

• (E)-3-methyl-4-oxopent-2-enal, also known as (E)-3-methyl-4-oxopent-2-enal, is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.13 g/mol. The purity is usually 95%.

(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2,5-dichlorophenyl)methanone

In Stock

• CAS RN:
• 898756-54-2

• Formula:
• C21H21Cl2NO3

• InChI:
• InChI=1S/C21H21Cl2NO3/c22-16-5-6-19(23)18(13-16)20(25)17-4-2-1-3-15(17)14-24-9-7-21(8-10-24)26-11-12-27-21/h1-6,13H,7-12,14H2

• InChIKey:
• QZCGEANXFUKISD-UHFFFAOYSA-N

• (2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2,5-dichlorophenyl)methanone is a useful research compound. Its molecular formula is C21H21Cl2NO3 and its molecular weight is 406.3 g/mol. The purity is usually 95%.

Cacospongienone B

• CAS RN:
• 102856-54-2

• Formula:
• C21H28O3

• InChI:
• InChI=1S/C21H28O3/c1-17(5-3-7-19-9-11-23-15-19)13-21(22)14-18(2)6-4-8-20-10-12-24-16-20/h9-13,15-16,18H,3-8,14H2,1-2H3/b17-13+/t18-/m0/s1

• InChIKey:
• XUMKBYOWOKRNKJ-KJCUYJGMSA-N

• Cacospongienone B is a natural product found in Scalarispongia scalaris and Cacospongia scalaris with data available.

2,2,2-Trifluoro-N-(2-(2-hydroxyethylamino)ethyl)acetamide

In Stock

• CAS RN:
• 364056-54-2

• Formula:
• C6H11F3N2O2

• InChI:
• InChI=1S/C6H11F3N2O2/c7-6(8,9)5(13)11-2-1-10-3-4-12/h10,12H,1-4H2,(H,11,13)

• InChIKey:
• AZWPFBJNQRPPDJ-UHFFFAOYSA-N

• 2,2,2-Trifluoro-N-(2-(2-hydroxyethylamino)ethyl)acetamide is a useful research compound. Its molecular formula is C6H11F3N2O2 and its molecular weight is 200.161. The purity is usually 95%.

tert-Butyl (1-methoxypropan-2-yl)carbamate

In Stock

• CAS RN:
• 194156-54-2

• Formula:
• C9H19NO3

• InChI:
• InChI=1S/C9H19NO3/c1-7(6-12-5)10-8(11)13-9(2,3)4/h7H,6H2,1-5H3,(H,10,11)

• InChIKey:
• KRGZQPBXNUSHSW-UHFFFAOYSA-N

• Tert-Butyl (1-methoxypropan-2-yl)carbamate, also known as Tert-Butyl (1-methoxypropan-2-yl)carbamate, is a useful research compound. Its molecular formula is C9H19NO3 and its molecular weight is 189.25 g/mol. The purity is usually 95%.

TRK1 protein

• CAS RN:
• 136956-54-2

• Formula:
• C15H11ClN2O3S

• TRK1 protein, also known as TRK1 protein, is a useful research compound. Its molecular formula is C15H11ClN2O3S. The purity is usually 95%.

2-chloro-6-(6-cyclopropyl-8-fluoro-1-oxoisoquinolin-2(1H)-yl)benzaldehyde

• CAS RN:
• 1242156-54-2

• Formula:
• C19H13ClFNO2

• InChI:
• InChI=1S/C19H13ClFNO2/c20-15-2-1-3-17(14(15)10-23)22-7-6-12-8-13(11-4-5-11)9-16(21)18(12)19(22)24/h1-3,6-11H,4-5H2

• InChIKey:
• GHHINQZIBIKYTC-UHFFFAOYSA-N

• 2-chloro-6-(6-cyclopropyl-8-fluoro-1-oxoisoquinolin-2(1H)-yl)benzaldehyde is a useful research compound. Its molecular formula is C19H13ClFNO2 and its molecular weight is 341.8 g/mol. The purity is usually 95%.

N-(1-Oxaspiro[4.6]undecan-2-ylmethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-54-2

• Formula:
• C14H23NO2

• InChI:
• InChI=1S/C14H23NO2/c1-2-13(16)15-11-12-7-10-14(17-12)8-5-3-4-6-9-14/h2,12H,1,3-11H2,(H,15,16)

• InChIKey:
• LJCFOUXXXVFAIM-UHFFFAOYSA-N

• N-(1-Oxaspiro[4.6]undecan-2-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C14H23NO2 and its molecular weight is 237.343. The purity is usually 95%.

3-Ethyl-4-formylphenylboronic acid pinacol ester

Usually In Stock

• CAS RN:
• 1352656-54-2

• Formula:
• C15H21BO3

• InChI:
• InChI=1S/C15H21BO3/c1-6-11-9-13(8-7-12(11)10-17)16-18-14(2,3)15(4,5)19-16/h7-10H,6H2,1-5H3

• InChIKey:
• NSNRZPFLKLHDLV-UHFFFAOYSA-N

• 3-Ethyl-4-formylphenylboronic acid pinacol ester is a useful research compound. Its molecular formula is C15H21BO3 and its molecular weight is 260.14 g/mol. The purity is usually 95%.

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol Oxalate

In Stock

• CAS RN:
• 1035456-54-2

• Formula:
• C10H15NO5S

• InChI:
• InChI=1S/C8H13NOS.C2H2O4/c1-9-5-4-7(10)8-3-2-6-11-8;3-1(4)2(5)6/h2-3,6-7,9-10H,4-5H2,1H3;(H,3,4)(H,5,6)

• InChIKey:
• VMAGTTSBAPAUSK-UHFFFAOYSA-N

• 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol Oxalate, also known as 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol Oxalate, is a useful research compound. Its molecular formula is C10H15NO5S and its molecular weight is 261.292. The purity is usually 95%.